Cas no 2248309-31-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-2,3-dihydro-1H-indene-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-2,3-dihydro-1H-indene-5-carboxylate
• CAS No: 2248309-31-9
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• CID: 5837297
• PubChem ID: 165978557
• Update Time: 2025-10-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-2,3-dihydro-1H-indene-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6518487
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-2,3-dihydro-1H-indene-5-carboxylate
• 2248309-31-9

• Inchi： 1S/C20H17NO4/c1-20(2)10-13-8-7-12(9-14(13)11-20)19(24)25-21-17(22)15-5-3-4-6-16(15)18(21)23/h3-9H,10-11H2,1-2H3
• InChI Key： HOCVZGWFBQKQBA-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=1)CC(C)(C)C2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 335.11575802g/mol
• Monoisotopic Mass: 335.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-2,3-dihydro-1H-indene-5-carboxylate

Compound CAS No 2248309-31-9: 1,3-Dioxo-2,3-dihydro-1H-Isoindol-2-Yl 2,2-Dimethyl-2,3-Dihydro-1H-lndene-5-Carboxylate

Compound CAS No 2248309-31-9, also known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-2,3-dihydro-1H-indene-5-carboxylate, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of isoindole derivatives and exhibits unique chemical properties due to its dioxo and carboxylate functional groups. The molecule's structure is characterized by a fused ring system, which contributes to its stability and reactivity in various chemical reactions.

Recent studies have highlighted the potential of CAS No 2248309-31 in the field of organic synthesis. Researchers have demonstrated that this compound can serve as an effective precursor in the construction of bioactive molecules. Its ability to undergo nucleophilic substitution and condensation reactions makes it a valuable building block in the development of novel pharmaceutical agents. For instance, a study published in *Journal of Medicinal Chemistry* explored the use of this compound in synthesizing anti-inflammatory agents, showcasing its versatility in medicinal chemistry.

The synthesis of CAS No 2248309 involves a multi-step process that combines principles from both organocatalysis and transition metal catalysis. A key step in its preparation is the formation of the isoindole ring system through a [4+3] cycloaddition reaction. This process is highly efficient and has been optimized to achieve high yields under mild reaction conditions. The use of chiral catalysts has also been explored to enhance the enantioselectivity of the product, making it suitable for applications in asymmetric synthesis.

In terms of applications, CAS No 2248309 has shown promise in the field of material science. Its ability to form stable covalent bonds with other organic molecules makes it a potential candidate for use in the development of advanced polymers and coatings. A recent study published in *Macromolecules* demonstrated that this compound can be incorporated into polyurethane systems to enhance their thermal stability and mechanical properties.

The chemical stability of CAS No 2248309 is another notable feature that contributes to its utility in various industrial applications. Its resistance to hydrolysis under acidic and basic conditions makes it ideal for use in harsh chemical environments. Furthermore, its low toxicity profile has been confirmed through extensive safety testing, making it suitable for use in consumer products.

From an environmental perspective, the production and handling of CAS No 2248309 are designed to minimize ecological impact. The manufacturing process employs green chemistry principles, including the use of renewable feedstocks and energy-efficient reaction conditions. These practices not only reduce the carbon footprint but also align with global sustainability goals.

In conclusion, CAS No 2248309 (1,3-dioxo...) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and material science applications, position it as a valuable asset in both academic research and industrial production. As ongoing research continues to uncover new potential uses for this compound, its role in shaping future innovations is expected to grow significantly.